2,5-dichloro-N-(5-(1-isopropyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl)thiophene-3-carboxamide

• IUPAC Name: 2,5-dichloro-N-[5-(1-propan-2-ylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]thiophene-3-carboxamide
• InChI: InChI=1S/C13H11Cl2N5O2S/c1-6(2)20-4-3-8(19-20)12-17-18-13(22-12)16-11(21)7-5-9(14)23-10(7)15/h3-6H,1-2H3,(H,16,18,21)
• InChI Key: CHNMVUNQFXBDPV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=CC(=N1)C2=NN=C(O2)NC(=O)C3=C(SC(=C3)Cl)Cl
• Molecular Formula: C13H11Cl2N5O2S
• Molecular Weight: 372.2 g/mol
• CAS No.: 1210228-77-5

Description

2,5-dichloro-N-(5-(1-isopropyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl)thiophene-3-carboxamide is a novel synthetic compound featuring a hybrid heterocyclic architecture, designed for advanced pharmaceutical and biological research. This molecule integrates a 1,3,4-oxadiazole core, a privileged scaffold in medicinal chemistry known for its diverse biological activities, with a thiophene carboxamide moiety and an isopropyl-substituted pyrazole ring . The strategic fusion of these pharmacophores is intended to produce synergistic effects, potentially leading to enhanced and multifaceted biological profiles. The 1,3,4-oxadiazole ring is a well-established ester isostere present in various biologically active compounds and is recognized for its role in antimicrobial drug discovery . Furthermore, the inclusion of the thiophene nucleus, a core skeleton of several biologically active compounds, and the pyrazole moiety, acknowledged for its antiviral properties, makes this compound a highly promising candidate for investigative studies . Primary Research Applications: This compound is intended for research use only (RUO) and is strictly not for diagnostic or therapeutic applications in humans. Its primary research value lies in its potential as a lead structure in the discovery of new therapeutic agents. Specific research applications may include: 1) Antimicrobial Research: Analogous 1,3,4-oxadiazole and thiophene derivatives have demonstrated remarkable antimicrobial activity, particularly against Gram-negative pathogens like Pseudomonas aeruginosa . Researchers can utilize this compound to explore its efficacy and mechanism of action against a panel of multidrug-resistant bacterial strains. 2) Antiviral Research: Structurally related molecules comprising thiophene, pyrazole, and 1,3,4-oxadiazole heterocycles have shown significant inhibition of viral replication, such as against the hepatitis-C virus (HCV), at very low concentrations (e.g., 0.08-0.36 µg/mL) . It serves as a critical tool for probing novel antiviral pathways. 3) Mechanistic and Biochemical Screening: The compound's complex structure makes it suitable for high-throughput screening campaigns against various enzymatic targets, such as monoamine oxidases (MAO), DNA gyrase, or other receptors where oxadiazole and pyrazole motifs are known to interact . Researchers are provided with a high-purity, well-characterized chemical entity to accelerate their discovery programs in these fields.

Biological Activity

The compound 2,5-dichloro-N-(5-(1-isopropyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl)thiophene-3-carboxamide (CAS Number: 1210228-77-5) is a novel organic molecule with potential biological activities. Its unique structure combines a thiophene ring with oxadiazole and pyrazole moieties, which are known for their diverse pharmacological properties. This article explores the biological activity of this compound, focusing on its antimicrobial and anticancer properties, as well as its mechanisms of action.

Chemical Structure and Properties

The molecular formula of the compound is $C_{13}H_{11}Cl_2N_5O_2S$, with a molecular weight of 372.2 g/mol. The presence of chlorine atoms and various nitrogen-containing heterocycles contributes to its biological activity.

Property	Value
Molecular Formula	C13H11Cl2N5O2S
Molecular Weight	372.2 g/mol
CAS Number	1210228-77-5

Antimicrobial Activity

Recent studies have evaluated the antimicrobial properties of various derivatives of the compound. Notably, derivatives containing the pyrazole and oxadiazole structures demonstrated significant activity against several bacterial strains.

In Vitro Antimicrobial Evaluation:
A study reported that certain derivatives exhibited minimum inhibitory concentrations (MIC) as low as 0.22 to 0.25 μg/mL against pathogens such as Staphylococcus aureus and Escherichia coli . The mechanism appears to involve disruption of bacterial cell wall synthesis and inhibition of biofilm formation.

Table: Antimicrobial Activity of Derivatives

Compound ID	MIC (μg/mL)	Target Pathogen
7b	0.22	Staphylococcus aureus
4a	0.25	Escherichia coli

Anticancer Activity

The anticancer potential of the compound has also been explored through various in vitro assays. A library of oxadiazole derivatives was synthesized, revealing that some compounds showed significant antiproliferative activity against human tumor cell lines such as HCT-116 (colorectal carcinoma) and HeLa (cervical adenocarcinoma).

Mechanism of Action:
The anticancer activity has been attributed to the inhibition of topoisomerase I, an enzyme critical for DNA replication and transcription. Molecular docking studies suggest that these compounds bind effectively to the active site of topoisomerase I, leading to cell cycle arrest and apoptosis in cancer cells .

Table: Anticancer Activity

Compound ID	IC50 (μM)	Cell Line
24a	<10	HCT-116
24b	<15	HeLa

Case Studies

Several case studies have highlighted the effectiveness of similar compounds in clinical settings:

• Antimicrobial Efficacy: A derivative demonstrated significant reduction in bacterial load in infected animal models, suggesting potential for therapeutic applications in treating infections resistant to conventional antibiotics.
• Antitumor Effects: In a preclinical trial, a related oxadiazole derivative showed promising results in reducing tumor size in xenograft models, indicating its potential as an effective anticancer agent.

Comparison with Similar Compounds

Structural Similarities and Differences

• Core Heterocycles :
  • Target Compound : Combines thiophene, oxadiazole, and pyrazole rings.
  • Analogs (3a–3p) : Feature pyrazole-carboxamide scaffolds with aryl/heteroaryl substituents (e.g., phenyl, chlorophenyl).
• Substituent Effects: The target’s 1-isopropyl group on pyrazole enhances steric bulk and lipophilicity compared to the phenyl substituents in 3a–3p. Dichlorination on thiophene may improve electrophilicity relative to monochloro analogs like 3a (C-5 chloro only).

Physicochemical Properties

Compound	Substituents	Melting Point (°C)	Yield (%)	Key Functional Groups
3a	Phenyl, CN	133–135	68	Pyrazole, carboxamide, chloro
3d	4-Fluorophenyl, CN	181–183	71	Pyrazole, carboxamide, chloro, fluoro
Target	2,5-Dichloro-thiophene, isopropyl	N/A	N/A	Oxadiazole, thiophene, pyrazole

• Melting Points: Chlorinated analogs (3b, 3e) show higher melting points (171–174°C) than non-halogenated derivatives, likely due to enhanced intermolecular forces. The target’s dichlorothiophene moiety may similarly elevate its melting point relative to non-chlorinated oxadiazole derivatives.

Comparison with Thiazole Derivatives ()

The thiazole-containing compounds in Pharmacopeial Forum (2017) differ significantly in structure but share heterocyclic diversity relevant to drug design .

Heterocyclic Core Differences

• Target : Thiophene-oxadiazole-pyrazole system.
• Thiazole Derivatives : Feature thiazole rings with hydroperoxy and ureido groups.
• Functional Implications :
  • Thiazoles (sulfur-containing) exhibit distinct electronic profiles compared to oxadiazoles (oxygen-containing), affecting binding to biological targets.
  • The target’s oxadiazole may confer greater metabolic stability than thiazole derivatives, which are prone to oxidative degradation.

Substituent Complexity

Key Research Findings and Implications

Synthetic Feasibility : The target’s synthesis may follow protocols akin to 3a–3p , but the oxadiazole-thiophene linkage requires specialized coupling conditions.

Bioactivity Predictions: The dichlorothiophene moiety may enhance target binding affinity compared to monochloro pyrazole analogs. The isopropyl group could improve pharmacokinetic properties (e.g., half-life) over aryl-substituted derivatives.

Limitations : Direct pharmacological data for the target compound are unavailable in the provided evidence; further studies are needed to validate these hypotheses.